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Compound of Interest

Compound Name: Ethyl cyclobut-1-ene-1-carboxylate

Cat. No.: B3420279

CAS Number: 181941-46-8

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on Ethyl cyclobut-1-ene-1-carboxylate. This document
details its chemical and physical properties, outlines a general synthetic approach, and
explores its applications as a versatile scaffold in organic synthesis and medicinal chemistry.

Chemical and Physical Properties

Ethyl cyclobut-1-ene-1-carboxylate is a versatile small molecule scaffold with potential
applications in the synthesis of more complex molecules, including those for pharmaceuticals
and agrochemicals.[1] Its fundamental properties are summarized in the table below for easy

reference.
Property Value Source
CAS Number 181941-46-8 PubChem|[2]
Molecular Formula C7H1002 CymitQuimica[1]
Molecular Weight 126.15 g/mol CymitQuimica[1]
Appearance Colorless to pale yellow liquid
Purity Min. 95% CymitQuimica[1]
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Synthesis and Reactivity

While a specific, detailed experimental protocol for the direct synthesis of Ethyl cyclobut-1-
ene-1-carboxylate is not readily available in the surveyed literature, a general approach can
be inferred from established organic chemistry principles and procedures for related
cyclobutane structures. A plausible synthetic route would involve the esterification of cyclobut-
1-ene-1-carboxylic acid.

The reactivity of Ethyl cyclobut-1-ene-1-carboxylate is largely dictated by the presence of the
carbon-carbon double bond within the strained cyclobutene ring and the ester functional group.
It is known to participate in various chemical reactions, including nucleophilic additions and
cycloaddition reactions, such as the Diels-Alder reaction.[3]

Applications in Drug Discovery and Development

The cyclobutane ring is an increasingly important structural motif in medicinal chemistry.[4][5]
Its unique puckered structure and the inherent ring strain can impart favorable pharmacological
properties to drug candidates.[4][5] Cyclobutane moieties have been incorporated into small
molecules to enhance metabolic stability, improve binding affinity to biological targets, and
serve as conformationally restricted scaffolds.[4][5][6]

While specific drug candidates containing the Ethyl cyclobut-1-ene-1-carboxylate scaffold
are not prominently documented, its role as a versatile building block suggests its utility in the
synthesis of novel therapeutic agents.[1][7] The cyclobutane core can be strategically
employed to explore chemical space and develop compounds with improved potency,
selectivity, and pharmacokinetic profiles.[8] Marketed drugs containing a cyclobutane ring, such
as the anticancer agent carboplatin and the hepatitis C virus (HCV) protease inhibitor
boceprevir, underscore the therapeutic potential of this structural class.[8]

Below is a conceptual workflow illustrating the potential integration of Ethyl cyclobut-1-ene-1-
carboxylate into a drug discovery pipeline.
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Figure 1. A conceptual workflow for the utilization of Ethyl cyclobut-1-ene-1-carboxylate in a
drug discovery program.

Experimental Protocols
General Experimental Protocol for Cycloaddition
Reactions (Exemplary)

The following provides a generalized protocol for a Diels-Alder reaction, a type of cycloaddition
in which Ethyl cyclobut-1-ene-1-carboxylate could potentially act as a dienophile. This is an
illustrative example and would require optimization for this specific substrate.

Materials:

Ethyl cyclobut-1-ene-1-carboxylate (dienophile)

A suitable diene (e.g., cyclopentadiene)

Anhydrous solvent (e.g., toluene, dichloromethane)

Lewis acid catalyst (optional, e.g., aluminum chloride)

Inert gas atmosphere (e.g., nitrogen or argon)

Procedure:

To a flame-dried, round-bottom flask under an inert atmosphere, add Ethyl cyclobut-1-ene-
1-carboxylate and the chosen anhydrous solvent.

 If a Lewis acid catalyst is to be used, add it to the reaction mixture at an appropriate
temperature (often sub-ambient).

o Slowly add the diene to the stirred solution.

» Monitor the reaction progress by an appropriate technique (e.g., Thin Layer Chromatography
(TLC), Gas Chromatography-Mass Spectrometry (GC-MS)).

» Upon completion, quench the reaction by the addition of a suitable reagent (e.g., saturated
agueous sodium bicarbonate solution for Lewis acid-catalyzed reactions).
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o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to yield the desired
cycloaddition product.

Note: This is a generalized procedure and specific conditions such as reaction temperature,
time, and stoichiometry of reagents would need to be determined empirically.

Conclusion

Ethyl cyclobut-1-ene-1-carboxylate is a valuable building block for organic synthesis with
significant potential in the field of drug discovery. The unique properties of the cyclobutane ring
make it an attractive scaffold for the development of novel therapeutics. Further research into
the synthesis and biological evaluation of derivatives of Ethyl cyclobut-1-ene-1-carboxylate is
warranted to fully explore its potential in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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